Cas no 58853-25-1 (2-(2,4-Dichlorophenyl)-4-methylpentanenitrile)
58853-25-1 structure
Product Name:2-(2,4-Dichlorophenyl)-4-methylpentanenitrile
CAS No:58853-25-1
MF:C12H13Cl2N
MW:242.144321203232
CID:340623
Update Time:2023-08-03
2-(2,4-Dichlorophenyl)-4-methylpentanenitrile Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetonitrile, 2,4-dichloro-a-(2-methylpropyl)-
- Benzeneacetonitrile, 2,4-dichloro-alpha-(2-methylpropyl)-
- 2-(2,4-Dichlorophenyl)-4-methylpentanenitrile
-
- Inchi: 1S/C12H13Cl2N/c1-8(2)5-9(7-15)11-4-3-10(13)6-12(11)14/h3-4,6,8-9H,5H2,1-2H3
- InChI Key: HFYXAVGMOXSVAJ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C(C#N)CC(C)C)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 243
- Topological Polar Surface Area: 23.8
2-(2,4-Dichlorophenyl)-4-methylpentanenitrile Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
58853-25-1 (2-(2,4-Dichlorophenyl)-4-methylpentanenitrile) Related Products
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